Cas no 1250231-63-0 (3-2-(4-amino-1H-pyrazol-1-yl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-1,3-oxazolidin-2-one
• CAS No: 1250231-63-0
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 4581536
• PubChem ID: 62137891
• Update Time: 2025-05-24

3-2-(4-amino-1H-pyrazol-1-yl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-AMINO-1H-PYRAZOL-1-YL)ETHYL]-1,3-OXAZOLIDIN-2-ONE
• 2-Oxazolidinone, 3-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
• 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-1,3-oxazolidin-2-one

• Inchi： 1S/C8H12N4O2/c9-7-5-10-12(6-7)2-1-11-3-4-14-8(11)13/h5-6H,1-4,9H2
• InChI Key： FYASWPJJLLEXFY-UHFFFAOYSA-N
• SMILES： O1CCN(CCN2C=C(N)C=N2)C1=O

Additional information on 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-1,3-oxazolidin-2-one

3-(2-(4-Amino-1H-Pyrazol-1-yl)ethyl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

3-(2-(4-Amino-1H-Pyrazol-1-yl)ethyl)-1,3-Oxazolidin-2-one, also known by its CAS registry number CAS No. 1250231-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazole ring fused with an oxazolidinone moiety. The presence of the amino group (-NH₂) on the pyrazole ring adds to its functional diversity, making it a valuable molecule for various applications.

The molecular structure of this compound is intriguing due to the combination of two distinct heterocyclic systems: the pyrazole and the oxazolidinone. The pyrazole ring, being a five-membered aromatic heterocycle with two nitrogen atoms, contributes to the compound's stability and reactivity. On the other hand, the oxazolidinone moiety, a five-membered lactam with an oxygen atom, imparts additional functional properties. This combination makes 3-(2-(4-Amino-1H-Pyrazol-1-yl)ethyl)-1,3-Oxazolidin-2-one a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The amino group on the pyrazole ring can act as a nucleophilic site, enabling various substitution reactions that can lead to the formation of novel pharmacophores.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate amino alcohol with a carbonyl compound under acidic or basic conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product.

The biological activity of 3-(2-(4-Amino-1H-Pyrazol-1-yl)ethyl)-1,3-Oxazolidin-2-one has been studied extensively in recent years. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and cancer progression. For instance, it has shown potential as an inhibitor of certain kinases and proteases, which are critical targets in oncology and immunology.

In addition to its therapeutic applications, this compound has also found use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for coordination chemistry studies. Researchers have investigated its coordination behavior with transition metals such as copper and zinc, leading to insights into its potential applications in catalysis and sensing technologies.

The development of efficient synthetic routes for this compound remains an active area of research. Chemists are continually exploring new methodologies to improve the scalability and sustainability of its production. For example, green chemistry approaches that utilize biocatalysts or recyclable solvents are being explored to minimize environmental impact.

In conclusion, 3-(2-(4-Amino-1H-Pyrazol-1-yl)ethyl)-1,3-Oxazolidin-2-one (CAS No. 1250231-63-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its functional versatility, positions it as an important tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is likely to play an increasingly significant role in advancing our understanding of complex molecular systems.